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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques for applying C.1.
Direct Violet 1 (C.l. 22570) in textile printing, with a focus on cellulosic fibers such as cotton.
The information is intended to serve as a foundational guide for research and development
purposes. Direct Violet 1 is a water-soluble anionic dye, also known as a substantive dye, due
to its direct affinity for cellulosic materials.[1] Fixation is achieved through non-covalent

interactions, primarily hydrogen bonds and Van der Waals forces, between the dye molecules
and the cellulose fibers.[1][2]

Physicochemical Properties of C.I. Direct Violet 1

A summary of the key properties of C.I. Direct Violet 1 is presented in the table below.
Understanding these properties is crucial for optimizing the printing process.
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Property Value Reference(s)
C.l. Name Direct Violet 1 [3]

C.l. Number 22570 [3]

CAS Number 2586-60-9 [31[4]
Molecular Formula C32H22NsNaz20sS:2 [3114]
Molecular Weight 728.66 g/mol [31[4]

Reddish-brown to dark blue or
Appearance [41[5]
black powder

Solubility Soluble in water [5]

Chemical Class Double Azo [3]

Experimental Protocols for Textile Printing

The following protocols describe a standard procedure for applying C.l. Direct Violet 1 to
cotton fabric using a screen-printing method.

Materials and Reagents

o C.l. Direct Violet 1 dye powder

o Cotton fabric (pre-scoured and bleached)

e Thickener (e.g., Sodium Alginate or Starch-based)

e Urea (humectant)

o Alkali (e.g., Sodium Carbonate or Sodium Bicarbonate)
» Non-ionic soap

« Distilled water

e Laboratory balance, beakers, stirring rods, heating plate with magnetic stirrer
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e Screen printing equipment (screen with desired design, squeegee)
e Steamer
e Washing and drying equipment

Preparation of the Printing Paste

A typical recipe for a direct dye printing paste is provided below. The exact amounts may need
to be adjusted based on the desired color depth and the specific thickener used.

Concentration

Component Function Reference(s)
(g/kg of paste)
C.l. Direct Violet 1 10-30 Colorant [2]
Humectant, increases
Urea 50 - 150 L [61[71[8]1[9]
dye solubility
] Alkali, maintains pH
Sodium Carbonate 10-20 o [2][10]
for fixation
Thickener (e.g., 6% Provides viscosity to
. _ 500 - 600 [11]
Sodium Alginate) the paste
Water Balance to 1000g Solvent [2]
Procedure:

» Thickener Preparation: Prepare the thickener stock paste according to the manufacturer's
instructions. For example, to prepare a 6% sodium alginate thickener, slowly sprinkle 60g of
sodium alginate powder into 9409 of cold water with constant stirring until a smooth,
homogeneous paste is formed. Allow it to stand for several hours to ensure full hydration.[11]
[12]

e Dye Solution Preparation: In a separate beaker, dissolve the required amount of urea in
warm water. Then, add the C.I. Direct Violet 1 powder and stir until completely dissolved.
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« Final Paste Mixing: Gradually add the dye solution and the sodium carbonate to the
thickener stock paste with continuous stirring until a homogenous printing paste is obtained.

Printing and Fixation Workflow

The general workflow for applying Direct Violet 1 to cotton fabric is as follows:

Printing Paste on Fabric Surface

Diffusion into fiber

Direct Violet 1 (H-bonds & Van der Waals forces)
(Anionic)

; '
! Cotton Fiber (Cellulose)
é |
:

Swells thickener film

Activates humectant action SwellS fIBerS— — — ] Cellulose Polymer
| < (-OH groups)
Alkali (Na2CO3) Creates slight negative charge

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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textile-printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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